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Compound of Interest

Compound Name:
1-Azido-2-hydroxy-3-

tosyloxypropane

CAS No.: 168431-73-0

Cat. No.: B069056

Get Quote

Executive Summary
1-Azido-2-hydroxy-3-tosyloxypropane is a high-value bifunctional linker utilized primarily in

the synthesis of phospholipids, functionalized hydrogels, and proteolysis-targeting chimeras

(PROTACs). Its structural uniqueness lies in its orthogonal reactivity: it possesses an

electrophilic tosylate group (

susceptible), a nucleophilic/bioorthogonal azide group (Click chemistry ready), and a
secondary hydroxyl group (modulatable solubility/stereocenter).

This guide deconstructs the molecule's architecture, details a high-fidelity synthetic protocol

favoring the "Diol Route" to ensure stability, and outlines its critical role in modern drug delivery

systems.

Part 1: Structural Anatomy & Stereochemistry
Chemical Architecture
The molecule (
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) is built upon a three-carbon propane backbone. Its stability and reactivity are defined by the
spatial arrangement of its three functional "warheads."

C1 Position (Azide -

): A bioorthogonal handle. It is chemically inert to most biological conditions but highly
reactive toward alkynes (CuAAC reaction) or strained cyclooctynes (SPAAC).

C2 Position (Hydroxyl -

): A chiral center. In drug development, the stereochemistry here (

or

) often dictates the biological activity of the final conjugate (e.g., in chiral phospholipids).

C3 Position (Tosylate -

): An excellent leaving group (

-toluenesulfonate). It activates the carbon for nucleophilic attack by amines, thiols, or
carboxylates.

Stereochemical Considerations
The molecule is typically derived from chiral precursors like Solketal or Glycidol.

(2S)-Isomer: Derived from (S)-Glycidol; often used to mimic natural lipid stereochemistry.

(2R)-Isomer: Used for non-natural analogs to probe receptor stereoselectivity.
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Figure 1: Functional decomposition of 1-Azido-2-hydroxy-3-tosyloxypropane showing

orthogonal reactive sites.

Part 2: Synthetic Pathways & Mechanistic Insight
The Stability Paradox
A common misconception is synthesizing this molecule directly from Glycidyl Tosylate using

Sodium Azide.

The Trap: Nucleophilic attack of azide (

) on glycidyl tosylate often leads to Glycidyl Azide (via direct displacement of OTs) or
polymerization.

The Solution (The Diol Route): A stepwise approach starting from 3-chloro-1,2-propanediol.

This route guarantees the retention of the tosyl group by introducing it last or selectively on

the primary alcohol.

Recommended Protocol: The Selective Tosylation Route
This protocol utilizes the difference in steric hindrance between the primary (C3) and secondary

(C2) hydroxyl groups of 3-azido-1,2-propanediol.

Reaction Scheme:

Precursor: 3-Azido-1,2-propanediol (Synthesized from epichlorohydrin or 3-chloro-1,2-

propanediol).

Reagent:

-Toluenesulfonyl chloride (TsCl).

Catalyst/Base: Dibutyltin oxide (

) or Pyridine/DCM.

Mechanism: Selective activation of the primary alcohol.
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Start: 3-Chloro-1,2-propanediol

Step 1: Azidation
(NaN3, 80°C, 12h)

Intermediate:
3-Azido-1,2-propanediol

Step 2: Selective Tosylation
(TsCl, Pyridine, 0°C)

Target:
1-Azido-2-hydroxy-3-tosyloxypropane

SAFETY ALERT:
Maintain C/N Ratio > 3
(Rule of Six Compliant)

Click to download full resolution via product page

Figure 2: Step-by-step synthetic pathway prioritizing regioselectivity and safety.

Part 3: Experimental Protocol
Safety Note: While this molecule satisfies the "Rule of Six" (10 Carbons vs 3 Nitrogens),

sodium azide is acutely toxic and potentially explosive. Perform all reactions behind a blast

shield.

Materials
3-Azido-1,2-propanediol (10 mmol)

-Toluenesulfonyl chloride (11 mmol, recrystallized)

Anhydrous Pyridine (Solvent/Base)
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Dichloromethane (DCM) for extraction

Step-by-Step Methodology
Preparation: Dissolve 3-azido-1,2-propanediol (1.17 g, 10 mmol) in anhydrous pyridine (10

mL) in a flame-dried round-bottom flask under Argon.

Addition: Cool the solution to 0°C. Add TsCl (2.1 g, 11 mmol) portion-wise over 30 minutes.

Rationale: Slow addition prevents exotherms and improves regioselectivity for the primary

alcohol.

Reaction: Stir at 0°C for 4 hours, then allow to warm to room temperature overnight. Monitor

via TLC (Hexane:EtOAc 1:1). The monotosylated product will appear as a distinct spot (

).

Workup:

Dilute with DCM (50 mL).

Wash with 1M HCl (

mL) to remove pyridine.

Wash with Sat.

and Brine.

Dry over

and concentrate in vacuo (Do not exceed 40°C bath temp).

Purification: Flash column chromatography (Silica gel, Gradient 10-30% EtOAc in Hexane).

Analytical Characterization Data (Expected)
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Technique Feature Expected Signal

IR Spectroscopy Azide Stretch Strong peak at ~2100 cm⁻¹

Sulfonate Stretch

Peaks at ~1360 cm⁻¹

(asymmetric) and ~1170 cm⁻¹

(symmetric)

Hydroxyl Stretch
Broad band at 3400–3500

cm⁻¹

1H NMR (CDCl3) Aromatic Ring 7.8 (d, 2H), 7.3 (d, 2H)

Methyl (Tosyl) 2.45 (s, 3H)

CH2-OTs 4.0–4.1 (m, 2H)

CH-OH 3.9 (m, 1H)

CH2-N3 3.3–3.4 (m, 2H)

Part 4: Applications in Drug Development
Phospholipid Mimetics
This molecule serves as the "glycerol backbone" for synthetic lipids.

Workflow: The tosylate is displaced by a long-chain fatty acid or amine (Tail 1), and the

hydroxyl is esterified with a second fatty acid (Tail 2). The azide remains available to "click"

onto polar headgroups or drug payloads.

PROTAC Linker Synthesis
In Proteolysis Targeting Chimeras (PROTACs), linker length and composition are critical.

Utility: This molecule introduces a rigid, chiral 3-carbon spacer that can be further extended

via the azide group using PEG-alkynes.
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Clickable Hydrogels
Used to functionalize PEG-based hydrogels. The tosylate binds to the polymer network (via

nucleophilic substitution), leaving the azide exposed on the surface for cell-adhesion peptide

attachment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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